Cas no 2248310-73-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate
• CAS No: 2248310-73-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5804720
• PubChem ID: 165725218
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248310-73-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate
• EN300-6513205

• Inchi： 1S/C13H14N2O4/c1-14(2)8-7-11(16)19-15-12(17)9-5-3-4-6-10(9)13(15)18/h3-6H,7-8H2,1-2H3
• InChI Key： CCPATMGUVCGPMC-UHFFFAOYSA-N
• SMILES： O(C(CCN(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate

Professional Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate (CAS No: 2248310-73-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate (CAS No: 2248310-73-6) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a 1H-isoindol core adorned with an acetoacetate moiety and a dimethylamino-substituted propanoate side chain, positions it as a versatile scaffold for drug discovery and functional material development. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary chemical research.

The molecular architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate is characterized by a rigid bicyclic system consisting of a benzene ring fused to a five-membered heterocycle containing an oxygen atom. This 1H-isoindol scaffold is known for its ability to interact favorably with biological targets due to its planar structure and capacity for hydrogen bonding. The presence of the 1,3-dioxo (acetoacetate-like) group introduces both electrophilic and nucleophilic centers, facilitating diverse chemical transformations such as condensation reactions, Michael additions, and enolate formation. The terminal 3-(dimethylamino)propanoate moiety further enhances the compound's reactivity by providing a basic nitrogen atom capable of participating in coordination chemistry or acting as a proton acceptor in catalytic cycles.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One plausible route begins with the functionalization of commercially available isoindole precursors through regioselective oxidation or carboxylation at the 2-position. Subsequent introduction of the acetoacetate functionality can be achieved via Vilsmeier-Haack formylation followed by decarboxylation or through direct esterification of an enolate intermediate derived from the dioxo group. The final step involves the installation of the dimethylamino propanoate side chain via nucleophilic substitution or reductive amination strategies. Recent advances in transition-metal-catalyzed cross-coupling reactions have also enabled more streamlined access to this motif, reducing reaction times and improving yields.

The significance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate is underscored by its emerging applications in medicinal chemistry and materials science. In drug discovery efforts, this compound serves as a privileged scaffold due to its ability to mimic natural product structures while possessing unique pharmacophoric features. The combination of the isoindole ring system with polar functional groups has been explored in the development of inhibitors targeting enzyme families such as kinases and proteases. Preliminary computational studies suggest that this molecule may exhibit binding affinity for ATP-binding pockets in protein kinases due to its rigid scaffold and charged functionalities. Additionally, modifications to the dimethylamino group have been investigated for modulating solubility and metabolic stability in potential drug candidates.

In materials science applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)propanoate has shown promise as a building block for functional polymers and organic electronic materials. Its ability to participate in π-stacking interactions makes it suitable for designing liquid crystals or semiconducting polymers with tailored electronic properties. Researchers have explored incorporating this unit into conjugated polymers that exhibit high charge carrier mobility for use in organic field-effect transistors (OFETs) and photovoltaic devices. Furthermore, 1H-indol derivatives are increasingly studied for their role in luminescent materials; this compound's structural analogs have demonstrated tunable fluorescence properties when incorporated into metalorganic frameworks (MOFs) or polymer matrices.

The versatility of CAS No: 2248310-73-6, specifically its dual functionality derived from both the dioxo group and dimethylamino side chain, has also garnered attention from synthetic chemists interested in developing novel catalytic systems. For instance, enolate derivatives derived from this compound have been employed as ligands or substrates in asymmetric hydrogenation reactions catalyzed by transition metals such as rhodium or palladium. The steric environment provided by the isoindole ring facilitates selective binding interactions with catalysts while allowing access to enantiomerically enriched products through chiral auxiliary-assisted syntheses. Such findings highlight the potential utility of this scaffold beyond simple drug candidates toward more complex catalytic applications.

Looking ahead, future research directions involving 1H-indol derivatives like our target molecule are likely to expand into areas such as bioconjugation chemistry, where modifications enable targeted delivery systems or imaging probes within biological systems, as well as green chemistry approaches, which emphasize sustainable synthetic routes using renewable feedstocks or minimal waste generation techniques, says Dr.. [Author Name], lead researcher at [Institution Name]. "The modular nature of this framework allows chemists to systematically explore structure-function relationships," she adds, "opening doors for discoveries that could revolutionize both therapeutic interventions and advanced material technologies."